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Compound of Interest

Compound Name:
tert-Butyl (10-

aminodecyl)carbamate

Cat. No.: B2551193 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential information on tert-Butyl (10-aminodecyl)carbamate,

a bifunctional molecule utilized in chemical synthesis, particularly in the development of

PROTACs (Proteolysis Targeting Chimeras) and other molecular conjugates.[1][2] Its structure

comprises a ten-carbon aliphatic chain (decyl) with a terminal primary amine and a Boc-

protected amine group, making it a valuable linker in drug development.[1][2]

Molecular Data
The fundamental molecular properties of tert-Butyl (10-aminodecyl)carbamate are

summarized in the table below for easy reference.

Property Value Citations

Molecular Formula C15H32N2O2 [2]

Molecular Weight 272.43 g/mol [1][3]

Structural Information
The chemical structure of tert-Butyl (10-aminodecyl)carbamate features a long hydrocarbon

chain that provides spacing, a reactive primary amine for conjugation, and a tert-
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butoxycarbonyl (Boc) protected amine. The Boc group can be removed under mild acidic

conditions to reveal a second primary amine, enabling further chemical modifications.[1]

Structural components of tert-Butyl (10-aminodecyl)carbamate
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Caption: Logical relationship of the molecular components.

Experimental Protocols
Detailed experimental protocols for the synthesis or application of tert-Butyl (10-
aminodecyl)carbamate were not available in the provided search results. For specific

methodologies, researchers should consult peer-reviewed chemical synthesis literature or

supplier documentation.

Applications
This compound is primarily used as a linker in the synthesis of PROTACs.[1][2] The terminal

amine group can react with carboxylic acids, activated NHS esters, aldehydes, and ketones.[1]
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The Boc-protected amine provides a stable, yet easily deprotected, functional group for multi-

step synthetic strategies.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.medchemexpress.com/tert-butyl-10-aminodecyl-carbamate.html
https://www.benchchem.com/product/b2551193?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/tert-butyl-10-aminodecyl-carbamate.html
https://broadpharm.com/product/BP-28260
https://crysdotllc.com/product/detail-CD13018186.html
https://www.benchchem.com/product/b2551193#tert-butyl-10-aminodecyl-carbamate-molecular-weight-and-formula
https://www.benchchem.com/product/b2551193#tert-butyl-10-aminodecyl-carbamate-molecular-weight-and-formula
https://www.benchchem.com/product/b2551193#tert-butyl-10-aminodecyl-carbamate-molecular-weight-and-formula
https://www.benchchem.com/product/b2551193#tert-butyl-10-aminodecyl-carbamate-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2551193?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2551193?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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